Cas no 20716-25-0 (3-(4-nitrophenyl)propan-1-ol)

• Product Name: 3-(4-nitrophenyl)propan-1-ol
• CAS No: 20716-25-0
• MF: C₉H₁₁NO₃
• MW: 181.188542604446
• CID: 859387
• PubChem ID: 13423051
• Update Time: 2025-04-19

3-(4-nitrophenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(4-NITRO-PHENYL)-PROPAN-1-OL
• (a)--3-(4-Nitrophenyl)propan-1-ol
• 3-(4-nitrophenyl)-1-propanol
• 3-(4-nitrophenyl)propanol
• AG-E-51932
• AGN-PC-00MIKA
• Benzenepropanol, 4-nitro-
• CHEMBL1774698
• CTK4E4930
• SureCN378397
• 3-(4-nitrophenyl)propan-1-ol
• VSMANSLTTPNSMB-UHFFFAOYSA-N
• AKOS005217810
• DTXSID10540361
• 20716-25-0
• CS-0432652
• EN300-1846002
• SCHEMBL378397
• 1-(p-nitrophenyl)-3-propanol
• C78036

• Inchi： 1S/C9H11NO3/c11-7-1-2-8-3-5-9(6-4-8)10(12)13/h3-6,11H,1-2,7H2
• InChI Key： VSMANSLTTPNSMB-UHFFFAOYSA-N
• SMILES： OCCCC1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 181.07389321g/mol
• Monoisotopic Mass: 181.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 66Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes